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Compound of Interest

Compound Name: 4-Bromo-2,5-dichlorophenol

Cat. No.: B052177

This document provides essential safety and logistical information for the handling and disposal
of 4-Bromo-2,5-dichlorophenol (CAS: 1940-42-7) in a laboratory setting. The following
procedures are designed to minimize risk and ensure a safe operational workflow for
researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

4-Bromo-2,5-dichlorophenol is a hazardous chemical that requires careful handling. Based
on available safety data, the primary hazards are summarized below.

Table 1: Hazard ldentification for 4-Bromo-2,5-dichlorophenol
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Hazard Class GHS Hazard Statement Signal Word

Acute Toxicity, Oral (Category ) ]
H302: Harmful if swallowed[1] Warning

4)
Acute Toxicity, Dermal H311: Toxic in contact with
] Danger

(Category 3) skin[2]
Skin Corrosion/Irritation H314: Causes severe skin

Danger
(Category 1B) burns and eye damage[2]
Serious Eye Damage H314: Causes severe skin

Danger
(Category 1) burns and eye damage[2]

) o H351: Suspected of causing ]

Carcinogenicity (Category 2) Warning

cancer[2]

Hazardous to the Aquatic ) o )
) ) H411: Toxic to aquatic life with )
Environment (Chronic, ) Warning
long lasting effects[2]
Category 2)

Note: This chemical is rapidly absorbed through the skin and any skin contact should be
treated as a serious medical event.[3][4]

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory for all personnel handling 4-Bromo-2,5-
dichlorophenol. Engineering controls, such as a certified chemical fume hood, should always
be the primary method of exposure control.[5][6]

Table 2: Required PPE for Handling 4-Bromo-2,5-dichlorophenol
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Goggles must provide a
complete seal around the
eyes. A face shield must be
worn over goggles to protect

against splashes.[7]

Hands

Double Nitrile Gloves or

Neoprene/Butyl Gloves

For incidental contact, double-
layered nitrile gloves are
recommended. For direct
handling or risk of splash,
heavy-duty neoprene or butyl
rubber gloves should be worn.
[7] Gloves must be changed
immediately upon

contamination.

Body

Chemical-Resistant Laboratory
Coat

A fully buttoned, long-sleeved
lab coat made of a chemical-

resistant material is required.

[7]

Respiratory

NIOSH-Approved Respirator

Required if there is a risk of
dust generation or if handling
outside of a fume hood.[6][8]
Use must follow a full
respiratory protection program,

including fit testing.[6]

Footwear

Closed-toe Shoes

Shoes must cover the entire
foot; porous shoes are not

permitted.[6]

Operational Plan: Handling and Storage

Adherence to this step-by-step protocol is critical for safely handling 4-Bromo-2,5-

dichlorophenol.
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Pre-Handling Checklist

Verify Fume Hood: Ensure the chemical fume hood is operational and the certification is
current.

Locate Safety Equipment: Confirm the location and functionality of the nearest emergency
shower and eyewash station.[5]

Assemble PPE: Don all required PPE as detailed in Table 2 before entering the designated
handling area.

Prepare Workspace: Cover the work surface within the fume hood with absorbent,
disposable bench paper.

Handling Procedure

Chemical Transfer: Conduct all weighing and transferring of the solid compound within the
fume hood to minimize dust generation and accumulation.[5]

Solution Preparation: If creating a solution, add the 4-Bromo-2,5-dichlorophenol slowly to
the solvent to prevent splashing.

Container Management: Keep all containers holding the chemical tightly sealed when not in
active use.[2][5]

Post-Handling Decontamination: Decontaminate all potentially contaminated surfaces within
the fume hood.

PPE Removal: Carefully remove PPE, avoiding contact with any contaminated outer
surfaces. Remove gloves last and wash hands thoroughly with soap and water.[5]
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Diagram 1: Standard workflow for handling 4-Bromo-2,5-dichlorophenol.

Storage Requirements

» Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[2]

[5]
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» Keep in a locked area accessible only to authorized personnel.[2]

» Store away from incompatible substances such as acid chlorides, acid anhydrides, and
strong oxidizing agents.[3]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First Aid Measures

Table 3: Emergency First Aid Protocol

Exposure Route Action

Immediately take off all contaminated clothing.
[2] Flush skin with copious amounts of water for

Skin Contact at least 15 minutes while proceeding to an
emergency shower.[5] Seek immediate medical
attention.[5][9]

Immediately flush eyes with water for at least 15
minutes at an emergency eyewash station,

Eye Contact holding eyelids open.[5] Remove contact lenses
if present and easy to do.[2] Call an

ophthalmologist immediately.[2]

Move the victim to fresh air immediately.[5] If

breathing is difficult, give oxygen. If not
Inhalation breathing, provide artificial respiration (do not

use mouth-to-mouth).[5][9] Seek immediate

medical attention.[2]

Do NOT induce vomiting.[5] Rinse mouth with
water. If the person is conscious, have them
) drink two glasses of water.[2] Never give
Ingestion . .
anything by mouth to an unconscious person.[5]
[9] Call a poison control center or doctor

immediately.[2][9]
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First aiders must protect themselves from exposure.[2]

Spill Response Protocol

e Evacuate: Evacuate all non-essential personnel from the spill area.[10]

o Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

o Wear PPE: Don all appropriate PPE, including respiratory protection.

o Contain: Cover drains if necessary.[2] For solid spills, dampen the material with 60-70%
ethanol to avoid generating dust.[3]

o Collect: Carefully sweep or vacuum the dampened material and place it into a designated,
sealed, and labeled hazardous waste container.[5]

o Decontaminate: Clean the spill area thoroughly with soap and water, collecting all cleaning
materials as hazardous waste.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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